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d-SPE Sorbent Combinations for Dimethomorph

The table below compares sorbent mixtures from research for cleaning extracts in dimethomorph analysis.

The PSA + C18 + MgSO₄ combination is a consistently effective starting point [1].

Sorbent
Combination

Matrix Tested
Reported
Recovery
(%)

Key Findings / Purpose

25 mg PSA / 25 mg
C18 / 150 mg
MgSO₄ [1]

Protaetia
brevitarsis (insect)

111.2 - 116.7
[1]

Effective removal of fatty co-extractives;
provided optimal recovery [1].

50 mg PSA / 50 mg
C18 / 150 mg
MgSO₄ [1]

Protaetia
brevitarsis (insect)

-- Similar to combination above but with

higher sorbent load [1].

PSA + GCB + C18
[2]

Brinjal/Eggplant -- Effective for cleaning a multi-pesticide
residue extract in a complex plant matrix

[2].
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Sorbent
Combination

Matrix Tested
Reported
Recovery
(%)

Key Findings / Purpose

GCB [1] Protaetia
brevitarsis (insect)

-- Tests showed it was part of an
investigated mixture, but the

PSA/C18/MgSO₄ combination was
selected as optimal [1].

Z-Sep+ [1] Protaetia
brevitarsis (insect)

-- One of several sorbents tested for
comparison; not the final selected

method [1].

Detailed Modified QuEChERS Protocol

This protocol is adapted from a study analyzing dimethomorph in a complex, fatty insect matrix using LC-

MS/MS [1].

Workflow Overview

The diagram below outlines the major steps of the sample preparation process.
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Sample Preparation Workflow

Sample (5g)

Extract with 10 mL MeCN
and 100 µL formic acid

Centrifuge

Low-Temperature Clean-up
(-20°C for 24h)

d-SPE Clean-up
(150 mg MgSO₄, 25 mg PSA, 25 mg C18)

Centrifuge

Analyze via LC-MS/MS

Click to download full resolution via product page

Materials and Reagents

Samples: 5 g of homogenized sample.
Solvents: Acetonitrile (MeCN), HPLC grade.

Additives: Formic acid.
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d-SPE Sorbents: The selected mixture, for example, 150 mg anhydrous MgSO₄, 25 mg PSA
(Primary Secondary Amine), and 25 mg C18 [1].
Equipment: Vortex mixer, centrifuge, analytical balance, 50 mL centrifuge tubes.

Step-by-Step Procedure

Extraction: Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube. Add 10 mL of

acetonitrile and 100 µL of formic acid. Vortex vigorously for several minutes to ensure thorough
extraction [1].

Centrifugation: Centrifuge the extract to separate the solid matrix from the organic solvent.
Low-Temperature Clean-up: Transfer the supernatant (acetonitrile layer) to a new tube and place it

at -20°C for 24 hours. This crucial step precipitates a significant amount of fats and lipids, which are
then separated by another round of centrifugation [1].

d-SPE Clean-up: Transfer the cleaned supernatant to a tube containing the d-SPE sorbent mixture
(e.g., 150 mg MgSO₄, 25 mg PSA, 25 mg C18). Vortex for a sufficient time (e.g., 1-2 minutes) to

disperse the sorbents and adsorb matrix interferents [1].
Final Centrifugation: Centrifuge the tube to pellet the sorbents.

Analysis: Carefully collect the final purified extract for analysis by LC-MS/MS [1].

Frequently Asked Questions & Troubleshooting

Q1: What is the specific role of each sorbent in the recommended mixture?

PSA: Removes various polar organic acids, fatty acids, and sugars through hydrogen bonding and
anion exchange [3].

C18: Targets non-polar interferents like lipids and sterols via reversed-phase hydrophobic interactions
[3] [1].

MgSO₄: Serves as a drying agent by binding residual water in the organic extract, improving recovery
and stability [3] [1].

Q2: My dimethomorph recovery is low. What could be the cause?

Sorbent Overload: If your sample has a very high fat content, the standard sorbent amount may be
insufficient. Consider increasing the sorbent mass (e.g., moving from 25 mg to 50 mg of PSA and

C18) or ensure the low-temperature precipitation step is performed correctly [1].
Inefficient Elution: While d-SPE primarily aims to retain interferents, some analyte can be co-

absorbed. Optimizing vortexing time and ensuring the sorbent is well-dispersed can improve
equilibrium and recovery [3].
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Q3: I see high background noise in my chromatogram. How can I improve clean-up?

Matrix Complexity: The sample may contain interferents not fully removed by the primary sorbents.
You could test adding a small amount of Graphitized Carbon Black (GCB) (e.g., 5-10 mg) to the

mixture, as it is excellent at removing pigments and planar molecules. However, use GCB cautiously
as it can also strongly adsorb certain analytes [2].

Confirm Protocol Steps: Double-check that the low-temperature precipitation step was performed
as it is critical for removing fats [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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